1-methyl-2-(1-piperidinyl)ethyl 1,3-benzodioxole-5-carboxylate hydrochloride

• IUPAC Name: 1-piperidin-1-ylpropan-2-yl 1,3-benzodioxole-5-carboxylate;hydrochloride
• InChI: InChI=1S/C16H21NO4.ClH/c1-12(10-17-7-3-2-4-8-17)21-16(18)13-5-6-14-15(9-13)20-11-19-14;/h5-6,9,12H,2-4,7-8,10-11H2,1H3;1H
• InChI Key: HJYSUIPGLGARLP-UHFFFAOYSA-N
• Canonical SMILES: CC(CN1CCCCC1)OC(=O)C2=CC3=C(C=C2)OCO3.Cl
• Molecular Formula: C16H22ClNO4
• Molecular Weight: 327.80 g/mol

Description

1-methyl-2-(1-piperidinyl)ethyl 1,3-benzodioxole-5-carboxylate hydrochloride is a chemical compound that has been widely used in scientific research for its pharmacological properties. It is a synthetic compound that belongs to the class of benzodioxole derivatives and has been used in various studies related to the central nervous system.

Mechanism of Action

The mechanism of action of 1-methyl-2-(1-piperidinyl)ethyl 1,3-benzodioxole-5-carboxylate hydrochloride is not fully understood. However, it has been suggested that it acts as a selective serotonin reuptake inhibitor (SSRI) and a partial agonist at 5-HT1A receptors. It has also been suggested that it may modulate the release of dopamine and norepinephrine in the brain.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the levels of serotonin and norepinephrine in the brain, which are neurotransmitters that are involved in regulating mood and emotions. It has also been shown to reduce the levels of pro-inflammatory cytokines, which are molecules that are involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-methyl-2-(1-piperidinyl)ethyl 1,3-benzodioxole-5-carboxylate hydrochloride in lab experiments is its well-defined pharmacological properties. It has been extensively studied and its effects on the central nervous system are well understood. However, one of the limitations of using this compound is its potential toxicity. It has been shown to be toxic to some cell lines and caution should be exercised when using it in lab experiments.

Future Directions

There are several future directions for the research on 1-methyl-2-(1-piperidinyl)ethyl 1,3-benzodioxole-5-carboxylate hydrochloride. One area of research is the potential use of this compound in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. Another area of research is the development of new compounds that are based on the structure of this compound that may have improved pharmacological properties. Finally, the development of new methods for the synthesis of this compound may also be an area of future research.

Scientific Research Applications

1-methyl-2-(1-piperidinyl)ethyl 1,3-benzodioxole-5-carboxylate hydrochloride has been widely used in scientific research for its pharmacological properties. It has been studied for its potential use as an antidepressant, anxiolytic, and anti-inflammatory agent. It has also been studied for its effects on the central nervous system and its potential use in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease.